Cas no 1036712-09-0 (N/A)

• Product Name: N/A
• CAS No: 1036712-09-0
• MF: C₂₁H₂₂N₂O₉
• MW: 446.407386302948
• CID: 2038909
• PubChem ID: 51136322
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• Trichodermamide C
• CHEBI:182557
• 1036712-09-0
• NCGC00347866-02!N-(7,8-dimethoxy-2-oxochromen-3-yl)-4a,5,8-trihydroxy-N-methyl-4,5,8,8a-tetrahydro-1,2-benzoxazine-3-carboxamide
• AKOS040736425
• N-(7,8-DIMETHOXY-2-OXOCHROMEN-3-YL)-4A,5,8-TRIHYDROXY-N-METHYL-4,5,8,8A-TETRAHYDRO-1,2-BENZOXAZINE-3-CARBOXAMIDE
• N/A

• Inchi： 1S/C21H22N2O9/c1-23(12-8-10-4-6-14(29-2)17(30-3)16(10)31-20(12)27)19(26)11-9-21(28)15(25)7-5-13(24)18(21)32-22-11/h4-8,13,15,18,24-25,28H,9H2,1-3H3
• InChI Key： PCMUPOUDXMFDRE-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C2C(C=C(C(O2)=O)N(C(C2CC3(C(C(C=CC3O)O)ON=2)O)=O)C)=CC=1

Computed Properties

• Exact Mass: 446.13253028Da
• Monoisotopic Mass: 446.13253028Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.178
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives